Cas no 51302-91-1 (1-Pentene, 2-chloro-3-methyl-)

• Product Name: 1-Pentene, 2-chloro-3-methyl-
• CAS No: 51302-91-1
• MF: C₆H₁₁Cl
• MW: 118.604541063309
• CID: 362593
• PubChem ID: 12734573
• Update Time: 2025-04-19

1-Pentene, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 2-chloro-3-methyl-
• 2-chloro-3-methylpent-1-ene
• 51302-91-1
• SCHEMBL14153530
• DTXSID90508449

• Inchi： 1S/C6H11Cl/c1-4-5(2)6(3)7/h5H,3-4H2,1-2H3
• InChI Key： BCODXPKSCKLLMY-UHFFFAOYSA-N
• SMILES： ClC(=C)C(C)CC

Computed Properties

• Exact Mass: 118.05503
• Monoisotopic Mass: 118.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides